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Compound of Interest

Compound Name:
6-bromo-2H-1,3-benzodioxol-4-

amine

CAS No.: 492444-10-7

Cat. No.: B2649058

Get Quote

The 1,3-benzodioxole moiety, a bicyclic heterocyclic scaffold, is a privileged structure in

medicinal chemistry, appearing in numerous natural products and synthetic compounds with

diverse biological activities. The introduction of an amine functionality and a bromine atom to

this core structure creates a class of compounds known as brominated benzodioxole amines.

These modifications significantly alter the molecule's physicochemical properties—such as

lipophilicity, electronic distribution, and metabolic stability—thereby opening new avenues for

drug design and development.

This technical guide provides a comprehensive overview of brominated benzodioxole amines

for researchers, scientists, and drug development professionals. We will delve into the

synthetic strategies for their creation, methods for their characterization, their pharmacological

profiles, and the critical structure-activity relationships that govern their biological effects. By

synthesizing technical data with field-proven insights, this document aims to serve as a

foundational resource for exploiting the therapeutic potential of this unique chemical class.
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Part 1: Strategic Synthesis of Brominated
Benzodioxole Amines
The synthesis of brominated benzodioxole amines requires a multi-step approach, typically

involving the sequential introduction of the bromine and amino functionalities onto the

benzodioxole ring. The choice of synthetic route is dictated by the desired regiochemistry and

the nature of the amine group (e.g., a primary amine directly on the ring versus an amine within

a side chain).

Electrophilic Bromination of the Benzodioxole Ring
The benzodioxole ring is activated towards electrophilic aromatic substitution. Bromination

typically occurs at the positions para or ortho to the electron-donating ether linkages.

Causality of Reagent Choice: The selectivity and reactivity of bromination can be modulated

by the choice of the brominating agent.

N-Bromosuccinimide (NBS): Often used for selective, controlled monobromination,

particularly when milder conditions are required to avoid over-bromination. It is a reliable

method for forming 4-bromo-1,2-methylenedioxybenzene from 1,2-

methylenedioxybenzene.[1]

Bromine in Acetic Acid: A classic and effective method, though it can sometimes lead to

the formation of dibrominated byproducts if the reaction is not carefully controlled.[2]

Hydrogen Bromide (HBr) with an Oxidant: Systems like HBr/H₂O₂ or HBr/iso-amyl nitrite

offer an alternative, "in situ" generation of the electrophilic bromine species.[2][3] The

HBr/iso-amyl nitrite system, for instance, has been shown to produce pure 4-

bromobenzodioxole in high yield, with dichloromethane being the optimal solvent.[3]

The general workflow for the electrophilic bromination of the 1,3-benzodioxole core is illustrated

below.
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1,3-Benzodioxole
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Points for SAR Modification

R1: Position of Bromine
(Affects electronics, lipophilicity)

R2: Nature of Amine Side Chain
(Impacts target binding, solubility)

R3: Substituents on Amine
(Modulates selectivity, pKa)

R4: Other Ring Substitutions
(Fine-tunes activity and properties)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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